3-Bromo-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium

• Molecular Formula: C13H10BrFNO+
• Molecular Weight: 295.13 g/mol
• IUPAC Name: 2-(3-bromopyridin-1-ium-1-yl)-1-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C13H10BrFNO/c14-11-2-1-7-16(8-11)9-13(17)10-3-5-12(15)6-4-10/h1-8H,9H2/q+1
• InChI Key: NYPQFHZZJOXBQF-UHFFFAOYSA-N
• SMILES: C1=CC(=C[N+](=C1)CC(=O)C2=CC=C(C=C2)F)Br

Description

3-Bromo-1-[2-(4-fluorophenyl)-2-oxoethyl]pyridinium, commonly known as BFOEP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyridinium derivative that is used as a reagent in organic synthesis and is also being studied for its potential as an antitumor agent.

Scientific Research Applications

BFOEP has been studied for its potential applications in various scientific fields. In organic synthesis, it is used as a reagent for the synthesis of various compounds such as pyridine derivatives, oxazoles, and thiazoles. It has also been studied for its potential as an antitumor agent. In vitro studies have shown that BFOEP can induce apoptosis in cancer cells by inhibiting the activity of the protein kinase B (AKT) signaling pathway.

Mechanism of Action

The mechanism of action of BFOEP is not fully understood. However, it is believed to act by inhibiting the activity of the AKT signaling pathway. AKT is a serine/threonine protein kinase that plays a critical role in cell survival and proliferation. Inhibition of this pathway can induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
BFOEP has been shown to have biochemical and physiological effects in vitro. It has been shown to induce apoptosis in cancer cells by inhibiting the AKT signaling pathway. It has also been shown to have antiproliferative effects in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using BFOEP in lab experiments is its high yield synthesis method. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to study its effects on different cell lines.

Future Directions

There are several future directions for the study of BFOEP. One direction is to study its potential as an antitumor agent in vivo. Another direction is to study its effects on different cell lines and to understand its mechanism of action. Additionally, further research could be conducted on the synthesis of BFOEP to improve its yield and purity.
Conclusion:
In conclusion, BFOEP is a pyridinium derivative that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method involves the reaction of 4-fluoroacetophenone with 2-bromoethylpyridine in the presence of a strong base. It has been studied for its potential as an antitumor agent and has been shown to induce apoptosis in cancer cells by inhibiting the AKT signaling pathway. While there are advantages to using BFOEP in lab experiments, its mechanism of action is not fully understood, which makes it difficult to study its effects on different cell lines. There are several future directions for the study of BFOEP, including studying its potential as an antitumor agent in vivo and improving its synthesis method.

Synthesis Methods

The synthesis of BFOEP involves the reaction of 4-fluoroacetophenone with 2-bromoethylpyridine in the presence of a strong base such as potassium carbonate. The resulting product is then purified by column chromatography to obtain the final compound. The yield of this synthesis method is reported to be around 60%.